Cas no 218298-83-0 (1H-Pyrazole-5-carboxamide,1-(1-amino-7-isoquinolinyl)-N-[2'-[(methylamino)sulfonyl][1,1'-biphenyl]-4-yl]-3-propyl-)

• Product name: 1H-Pyrazole-5-carboxamide,1-(1-amino-7-isoquinolinyl)-N-[2'-[(methylamino)sulfonyl][1,1'-biphenyl]-4-yl]-3-propyl-
• CAS No: 218298-83-0
• MF: C₂₉H₂₈N₆O₃S
• MW: 540.636024475098
• CID: 1404213

1H-Pyrazole-5-carboxamide,1-(1-amino-7-isoquinolinyl)-N-[2'-[(methylamino)sulfonyl][1,1'-biphenyl]-4-yl]-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,1-(1-amino-7-isoquinolinyl)-N-[2'-[(methylamino)sulfonyl][1,1'-biphenyl]-4-yl]-3-propyl-
• 1H-Pyrazole-5-carboxamide, 1-(1-amino-7-isoquinolinyl)-N-[2'-[(methylamino)sulfonyl][1,1'-biphenyl]-4-yl]-3-propyl-

• Inchi： 1S/C29H28N6O3S/c1-3-6-22-17-26(35(34-22)23-14-11-20-15-16-32-28(30)25(20)18-23)29(36)33-21-12-9-19(10-13-21)24-7-4-5-8-27(24)39(37,38)31-2/h4-5,7-18,31H,3,6H2,1-2H3,(H2,30,32)(H,33,36)
• InChI Key： XDJUVZBTZNULPV-UHFFFAOYSA-N
• SMILES： N1(C2=CC3=C(C=C2)C=CN=C3N)C(C(NC2=CC=C(C3=CC=CC=C3S(NC)(=O)=O)C=C2)=O)=CC(CCC)=N1

Computed Properties

• Exact Mass: 540.19464

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• PSA: 132
• pka: 11.34±0.10(Predicted)